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Compound of Interest

Compound Name:
3-Nitrophenylhydrazine

hydrochloride

Cat. No.: B1588614 Get Quote

An In-depth Technical Guide to the Chemical Properties of 3-Nitrophenylhydrazine
Hydrochloride

Abstract
3-Nitrophenylhydrazine hydrochloride (3-NPH·HCl) is a pivotal chemical reagent, primarily

utilized for the derivatization of carbonyl- and carboxyl-containing compounds in analytical

chemistry. Its molecular structure, featuring a reactive hydrazine group and an electron-

withdrawing nitro group, facilitates the formation of stable hydrazones and hydrazides, which

significantly enhances detection sensitivity and chromatographic separation in techniques like

liquid chromatography-mass spectrometry (LC-MS).[1][2] This guide provides a comprehensive

overview of the chemical and physical properties, stability, reactivity, and handling of 3-

NPH·HCl, intended for researchers, scientists, and professionals in drug development and

metabolomics.

Chemical and Physical Properties
3-Nitrophenylhydrazine hydrochloride is a yellow to dark yellow crystalline powder.[2][3][4]

The hydrochloride salt form enhances its stability and solubility in polar solvents compared to

its free base form.[1][2] Its key physical and chemical data are summarized below.
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Property Value Source(s)

CAS Number 636-95-3 [1][5]

Molecular Formula C₆H₈ClN₃O₂ [1][2][5]

Molecular Weight 189.60 g/mol [1][2][5]

Appearance
Yellow to dark yellow

crystalline powder
[2][3][4]

Melting Point 210 °C (decomposes) [1][2][4]

Purity Typically ≥98% [6]
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Solubility and Stability Profile
The solubility and stability of 3-NPH·HCl are critical for its application in derivatization reactions.

Solubility
The hydrochloride salt formation significantly improves its solubility in aqueous solutions.[1]
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Solvent Solubility Notes Source(s)

Water Good

The ionic nature of the

hydrochloride

enhances dissolution.

[1]

Methanol Slight

Utility may be limited

unless used in mixed

solvents.

[1][7]

Ethanol Favorable

Often used as a

solvent for

recrystallization and

purification.

[1]

DMSO Soluble
A stock solution of 50

mg/mL is possible.
[7][8][9]

Stability
3-NPH·HCl exhibits variable stability depending on the conditions.

pH Stability: It shows excellent stability in acidic conditions (pH 1.0-3.0), which are optimal

for many derivatization protocols.[1] Stability decreases in basic conditions (pH 9.0-12.0),

where it is susceptible to hydrolysis.[1]

Thermal Stability: The compound is thermally stable up to its decomposition temperature of

approximately 210°C.[1] It remains stable at room temperature when stored in closed

containers.[1]

Handling Conditions: The compound is noted to be air-sensitive and hygroscopic.[10][6] It is

also a flammable solid and poses a risk of explosion if heated under confinement.[3][6] It

should be stored in a cool, dry, well-ventilated area under an inert atmosphere.[3][7]

Reactivity and Chemical Behavior
The primary chemical utility of 3-NPH·HCl lies in its function as a derivatizing reagent. The

hydrazine moiety (-NHNH₂) is a strong nucleophile that readily reacts with electrophilic centers,

particularly carbonyl groups.
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Reaction with Carbonyl Compounds
3-NPH·HCl undergoes a condensation reaction with aldehydes and ketones to form stable 3-

nitrophenylhydrazone derivatives.[1][2] This reaction proceeds via a nucleophilic addition-

elimination mechanism and is typically catalyzed by acid.[2] The presence of the electron-

withdrawing nitro group on the phenyl ring enhances the electrophilic character of the carbonyl

carbon in the resulting hydrazone, which is advantageous for analytical detection.[2]

Reaction with Carboxylic Acids
While less direct, 3-NPH·HCl can also derivatize carboxylic acids. This requires the activation

of the carboxyl group using a coupling agent, such as 1-ethyl-3-(3-

dimethylaminopropyl)carbodiimide (EDC), to form an activated intermediate that is then

susceptible to nucleophilic attack by the hydrazine.[11] This application is crucial for the

analysis of metabolites like short-chain fatty acids and N-acyl glycines.[2]

Experimental Protocols
Detailed methodologies are essential for the successful application of 3-NPH·HCl in a research

setting.

General Synthesis of 3-Nitrophenylhydrazine
Hydrochloride
The synthesis of 3-NPH·HCl typically involves the nitration of phenylhydrazine, followed by

conversion to the hydrochloride salt.[1] To achieve the desired meta-substitution, the reaction

conditions must favor the protonation of the hydrazino group.[2]

Caption: General synthesis workflow for 3-Nitrophenylhydrazine hydrochloride.

Protocol for Derivatization of Carboxylic Acids for LC-
MS Analysis
This protocol is adapted from methodologies used for targeted metabolomics analysis.[11]

Reagents:
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3-NPH·HCl solution: 200 mM in 70% methanol (v/v in water).

EDC-HCl solution: 120 mM EDC with 6% pyridine in 70% methanol solution.

Biological sample (e.g., plasma, urine) or standard solution.

Procedure:

Prepare the sample by mixing an 80 µL aliquot with 40 µL of the 3-NPH·HCl solution.

Add 40 µL of the EDC-HCl solution to the mixture.

Vortex the mixture to ensure homogeneity.

Incubate the reaction mixture at room temperature (25°C) for 30 minutes.

Following incubation, the sample is ready for direct injection into an LC-MS system for

analysis. No quenching step is typically required.

Caption: Experimental workflow for the derivatization of carboxylic acids using 3-NPH.

Key Applications
Metabolomics: Widely used for the sensitive detection and quantification of a broad range of

metabolites, including fatty acids, amino acids, bile acids, and carbohydrates.

Pharmaceutical Analysis: Employed to detect residual impurities, such as aldehydes, in

pharmaceutical formulations, ensuring product quality and safety.[1]

Clinical Diagnostics: Used to quantify key biomarkers like pyruvate and lactate in biological

samples.[1]

Isotope Labeling: The ¹³C₆-labeled version of 3-NPH·HCl serves as a critical internal

standard for quantitative mass spectrometry and as a tracer in metabolic flux analysis.[2][8]

[9]

Safety and Handling
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3-Nitrophenylhydrazine hydrochloride is a hazardous substance and requires careful

handling.[1][3]

GHS Hazard Information
Hazard Code Description Class Source(s)

H228 Flammable solid Flammable Solid [3][6]

H302 Harmful if swallowed Acute Toxicity, Oral [1][12][13]

H312
Harmful in contact

with skin
Acute Toxicity, Dermal [1][12][13]

H332 Harmful if inhaled
Acute Toxicity,

Inhalation
[1][12][13]

H315 Causes skin irritation
Skin

Corrosion/Irritation
[1][13]

H319
Causes serious eye

irritation

Serious Eye

Damage/Irritation
[1][3][13]

H335
May cause respiratory

irritation

Specific Target Organ

Toxicity
[1][3][12]

Handling Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety glasses with side shields or goggles, and a lab coat.[1][3]

Ventilation: Handle only in a well-ventilated area or in a chemical fume hood to avoid

inhalation of dust.[3][14]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

heat, sparks, open flames, and incompatible materials such as strong bases.[1][3]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

[1][3][6]
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First Aid: In case of contact with eyes or skin, rinse immediately and thoroughly with water

and seek medical attention.[3][14] If inhaled, move to fresh air.[3] If swallowed, call a poison

control center or doctor immediately.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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